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Compound of Interest

Compound Name: Antibacterial agent 111

Cat. No.: B12400349

Application Notes: Antibacterial Agent 111

For Research Use Only

Introduction

Antibacterial Agent 111 is a novel synthetic compound demonstrating potent bactericidal
activity against a broad spectrum of Gram-positive and Gram-negative bacteria. These
application notes provide an overview of its mechanism of action and detailed protocols for its
evaluation in a research setting.

Hypothetical Mechanism of Action

Antibacterial Agent 111 is hypothesized to be an inhibitor of bacterial DNA gyrase, a type Il
topoisomerase essential for bacterial DNA replication.[1][2] By binding to the ATP-binding site
of the GyrB subunit, it competitively inhibits the enzyme's ATPase activity.[3][4][5] This action
prevents the negative supercoiling of DNA, leading to torsional stress, the interruption of DNA
replication and segregation, and ultimately, bacterial cell death.[1][3][4] Unlike quinolone
antibiotics, Agent 111 does not stabilize the DNA-gyrase cleavage complex, suggesting a
distinct mechanism that may be effective against quinolone-resistant strains.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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